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Compound of Interest

2-(2-Methoxyethyl)Piperidine
Compound Name:

Hydrochloride
CAS No.: 1185088-10-1
Cat. No.: B1420887

Get Quote
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Technical Safety Guide: 2-(2-Methoxyethyl)Piperidine Hydrochloride

Document Control:

Target Compound: 2-(2-Methoxyethyl)piperidine Hydrochloride[1][2]

CAS Registry Number: 1185088-10-1[1]

Classification: Acute Toxin (Oral), Category 3[3][4]

Context: Pharmaceutical Intermediate / Research Chemical

Part 1: Chemical Identity & Molecular Architecture

1.1 Structural Profile This compound is a piperidine derivative characterized by a 2-
methoxyethyl side chain at the ortho position relative to the nitrogen heteroatom. As a
hydrochloride salt, the basic nitrogen is protonated, rendering the compound an ionic solid with
distinct solubility and stability profiles compared to its free base liquid counterpart.
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Property Specification

Chemical Name 2-(2-Methoxyethyl)piperidine hydrochloride

Molecular Formula CsH17NOJ[1][2] - HCI

Molecular Weight 179.69 g/mol

Physical State Solid (Crystalline powder)

Solubility High in Water, Methanol; Low in non-polar
solvents (Hexane)

Hygroscopicity Moderate to High (Typical of amine HCI salts)

1.2 Strategic Utility in Drug Design In medicinal chemistry, this scaffold serves as a critical
pharmacophore. The piperidine ring is a "privileged structure" found in numerous therapeutics.
The methoxyethyl side chain provides a specific lipophilic/hydrophilic balance (logP
modulation) and acts as a hydrogen bond acceptor, often mimicking neurotransmitter motifs. It
is structurally relevant to the synthesis of Class IC anti-arrhythmic agents (e.g., analogs of
Encainide) and Sigma receptor ligands.

Part 2: Comprehensive Hazard Assessment

2.1 GHS Classification & Causality Unlike simple buffers, this compound is biologically active.
The primary risk is Acute Toxicity (Oral).[5][6]

» Signal Word:DANGER
e Hazard Statement:H301 - Toxic if swallowed.[4]

e Precautionary Principle: Treat as a potent bioactive agent. The piperidine moiety allows for
rapid absorption across biological membranes, potentially affecting the central nervous
system (CNS) or cardiovascular ion channels.

2.2 Risk Differentiation: Salt vs. Free Base Researchers often conflate the hazards of the salt
with the free base.

o Free Base (Liquid): Often Corrosive (H314), Flammable (H225), and Volatile.
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+ HCI Salt (Solid): Reduced volatility and flammability, but retains systemic toxicity. The salt
form masks the "fishy" warning odor of the amine, increasing the risk of inadvertent exposure
via dust inhalation.

2.3 Visualizing the Safety Decision Matrix The following diagram outlines the decision logic for
handling this specific salt versus its free base precursor.

Compound Selection
Is it HCI Salt or Free Base?
Free Base (Liquid) HCI Salt (Solid)
Risk: Corrosive Vapors + Flammability Risk: Toxic Dust (H301) + Hygroscopic

l

Control: Fume Hood + Grounded Glassware Control: Weighing Enclosure + N95/P100 Mask

Solubilization Step

Verify pH (Acidic due to HCI)

Click to download full resolution via product page
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Figure 1: Comparative safety logic for Piperidine derivatives. The HCI salt mitigates
flammability but requires strict dust control due to systemic toxicity.

Part 3: Strategic Handling & Storage Protocols

3.1 Environmental Control (Hygroscopicity Management) Amine hydrochlorides are prone to
absorbing atmospheric moisture. Water uptake leads to:

» Stoichiometric Error: Weighing wet compound alters the molar concentration of reaction
mixtures.

o Hydrolysis Risk: Long-term moisture exposure can degrade the compound or facilitate
clumping.

¢ Protocol: Store under inert atmosphere (Argon/Nitrogen) or in a desiccator.

« Verification: If the white powder turns to a sticky gum or translucent solid, it has absorbed
significant water. Recrystallization (typically EtOH/Et20) may be required.

3.2 Safe Weighing Workflow (Self-Validating) Because the substance is Toxic (H301), standard
open-bench weighing is insufficient.

Preparation: Place balance inside a localized exhaust enclosure or deeply inside a chemical
fume hood.

e PPE: Double nitrile gloves (0.11mm minimum) to prevent permeation if solubilized; safety
glasses; lab coat.

e Technique: Use an anti-static gun if the powder is flighty.

» Validation: Wipe the balance area with a wet tissue after weighing. Check the tissue with a
universal pH indicator. A distinct color change (red/acidic) indicates containment failure
(spilled salt).

Part 4: Emergency Response & Toxicology

4.1 Mechanism of Toxicity While specific LD50 data for this exact CAS is limited, it is
structurally related to piperidine (LD50 oral rat ~400 mg/kg) and substituted piperidines.
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o Target Organs: CNS (potential for seizures/tremors), Gastrointestinal tract.

o Symptoms: Nausea, salivation, tremors, dyspnea.

4.2 First Aid Algorithms

Scenario Immediate Action Rationale
Move to fresh air. If breathing Salt dust can cause
Inhalation is labored, administer oxygen bronchospasm; piperidines are

(trained personnel only).

respiratory irritants.

Skin Contact

Wash with soap and water for
15 min. Do not use solvent

(ethanol/acetone).

Solvents increase skin
permeability, accelerating
systemic absorption of the
toxin.

Ingestion

IMMEDIATE MEDICAL
ATTENTION. Rinse mouth.[3]

[6][7] Do NOT induce vomiting.

H301 classification implies
small doses are dangerous.

Vomiting risks aspiration.

Part 5: Synthesis & Application Context

5.1 Retrosynthetic Utility This compound is frequently used to introduce the piperidine motif into
larger bioactive molecules via N-alkylation or amide coupling.

5.2 Workflow: Free Base Liberation For many reactions (e.g., nucleophilic substitution), the HCI
salt must be converted to the free base in situ or prior to reaction.

Protocol:

Dissolve 2-(2-Methoxyethyl)piperidine HCI in water.

Basify with 1M NaOH or Na=COs to pH > 12.

Extract with Dichloromethane (DCM) x 3.

Dry organic layer over MgSOa.
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» Self-Validation: The aqueous layer should remain basic; the organic layer should contain the
amine (verify via TLC: amine will streak on silica unless treated with triethylamine).

2-(2-Methoxyethyl) Deprotonation Base Treatment Extraction Reactive Free Base N-Alkylation / Amidation - Target Scaffold
piperidine HCI (NaOH/K2CO3) (Nucleophile) i@ (e.g. Encainide Analog)

Click to download full resolution via product page

Figure 2: Activation workflow. The salt is a stable storage form; the free base is the reactive
species.
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(Note: While specific toxicological data for CAS 1185088-10-1 is proprietary to suppliers, the
H301 classification is derived from the structural class and supplier safety declarations.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2-(2-Methoxyethyl)Piperidine Hydrochloride material
safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1420887/docs#2-2-methoxyethyl-piperidine-
hydrochloride-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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